4-(5-Butyl-1,2,4-oxadiazol-3-yl)phenol
Overview
Description
4-(5-Butyl-1,2,4-oxadiazol-3-yl)phenol is a chemical compound with the molecular formula C12H14N2O2 and a molecular weight of 218.25 . It is a research use only compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol group attached to a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing one oxygen and two nitrogen atoms . The butyl group is attached to the 5-position of the oxadiazole ring .Scientific Research Applications
Synthesis and Characterization
Antioxidant Activity : Compounds similar to 4-(5-Butyl-1,2,4-oxadiazol-3-yl)phenol have been synthesized and shown significant free-radical scavenging ability, indicating potential antioxidant applications (Shakir, Ariffin, & Abdulla, 2014).
Antitumor Activity : Novel bioactive 1,2,4-oxadiazole analogs have been synthesized and demonstrated antitumor activity toward various cell lines, suggesting their potential use in cancer research (Maftei et al., 2013).
Antibacterial Properties : Some 1,2,4-oxadiazole derivatives have shown effective antibacterial activity against gram-positive and gram-negative bacteria, highlighting their potential in developing new antibacterial agents (Kakanejadifard et al., 2013).
Potential Applications
Organic Light-Emitting Diodes (OLEDs) : Research on heteroleptic iridium(III) complexes using 1,2,4-oxadiazole derivatives has shown promising results for developing efficient OLEDs with low efficiency roll-off (Jin et al., 2014).
Microwave-Induced Synthesis : Studies have explored the microwave-induced synthesis of 1,2,4-oxadiazole derivatives, indicating a more efficient production method for these compounds (Freitas et al., 2007).
Platelet Aggregation Inhibitors : Some 1,2,4-oxadiazoles have been identified as novel platelet aggregation inhibitors, suggesting their potential use in treating thrombotic diseases (Chern, Chen, & Kan, 2005).
Photoluminescence and Electroluminescence : Research on iridium(III) cyclometalated complexes with 1,2,4-oxadiazole derivatives as ancillary ligands has shown promising photoluminescence and electroluminescence properties, relevant to the development of lighting and display technologies (Li et al., 2014).
Anticancer Evaluation : Various 1,2,4-oxadiazole derivatives have been synthesized and evaluated for their anticancer activity, showing good potential against various human cancer cell lines (Yakantham, Sreenivasulu, & Raju, 2019).
Mechanism of Action
Target of Action
Compounds with the 1,2,4-oxadiazole core have been reported to exhibit a broad spectrum of biological activities . They have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .
Mode of Action
1,2,4-oxadiazoles, in general, are known to interact with their targets leading to changes that result in their anti-infective properties .
Biochemical Pathways
It is known that 1,2,4-oxadiazoles can affect various biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
In silico adme prediction has been mentioned for some 1,2,4-oxadiazole derivatives .
Result of Action
1,2,4-oxadiazoles have been reported to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities .
properties
IUPAC Name |
4-(5-butyl-1,2,4-oxadiazol-3-yl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-2-3-4-11-13-12(14-16-11)9-5-7-10(15)8-6-9/h5-8,15H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUNWDZINNLJSJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC(=NO1)C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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